Cas no 1806894-44-9 (4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine
• CAS No: 1806894-44-9
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4855330
• Update Time: 2025-07-18

4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-6(8(10)11)7(12)5(2-9)3-13-4/h3,8H,2H2,1H3,(H2,12,13)
• InChI Key： HFROXZPKAAWOES-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine

Introduction to 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine (CAS No. 1806894-44-9)

4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806894-44-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, chloromethyl, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity evaluation.

The significance of 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine lies in its versatility as a building block for more complex pharmacophores. The presence of multiple functional groups allows for further chemical modification, enabling researchers to explore a wide range of derivatives with tailored biological properties. In recent years, there has been a growing interest in the development of novel pyridine-based compounds due to their demonstrated efficacy in various therapeutic areas, including oncology, immunology, and infectious diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have shown that pyridine derivatives can interact with enzymes and receptors involved in disease mechanisms, offering promising leads for drug discovery. The chloromethyl moiety, in particular, serves as a versatile handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce additional pharmacological motifs.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine interacts with biological targets. These tools have been instrumental in predicting binding affinities and optimizing molecular structures for improved efficacy. The difluoromethyl group, a common feature in many bioactive compounds, is known to enhance metabolic stability and binding interactions with proteins. This has led to increased interest in incorporating such groups into drug candidates to improve their pharmacokinetic profiles.

In the context of medicinal chemistry, the synthesis of 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine has been refined through various methodologies to achieve high yields and purity. Modern synthetic approaches often leverage transition metal catalysis and flow chemistry techniques to streamline production processes. These innovations not only improve efficiency but also reduce environmental impact, aligning with the broader goals of sustainable chemistry.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential as an antagonist or agonist for various receptors and enzymes. Notably, derivatives of this scaffold have shown promise in modulating pathways associated with inflammation and cancer progression. The amino group provides a site for further derivatization, allowing for the creation of molecules with enhanced selectivity and potency.

The role of 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine in drug discovery extends beyond its use as an intermediate. It serves as a platform for exploring structure-activity relationships (SAR), which are crucial for understanding how changes in molecular structure affect biological activity. By systematically modifying substituents on the pyridine core, researchers can identify key pharmacophoric elements responsible for target interaction.

Recent publications highlight the utility of this compound in developing treatments for neurological disorders. Pyridine-based molecules have been implicated in modulating neurotransmitter systems, making them attractive candidates for therapeutic intervention. The combination of computational screening and experimental validation has accelerated the discovery process, leading to novel compounds with potential clinical applications.

The synthetic versatility of 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine also makes it valuable for exploring new chemical space. By employing innovative synthetic strategies, chemists can generate libraries of derivatives with diverse properties. These libraries can then be screened using high-throughput techniques to identify lead compounds for further development.

In conclusion, 4-Amino-5-(chloromethyl)-3-(difluoromethyl)-2-methylpyridine (CAS No. 1806894-44-9) represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. Its role as a building block for drug discovery continues to evolve with advancements in synthetic methodologies and computational biology. As our understanding of biological pathways expands, compounds like this will remain at the forefront of efforts to develop novel therapeutics that address unmet medical needs.